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Introduction

Mycoversilin is an antifungal antibiotic isolated from the culture filtrate of Aspergillus versicolor
(N5)17.[1] Belonging to the benzopyran class of compounds, it has demonstrated specific
inhibitory activity against filamentous fungi, particularly Trichophyton rubrum.[1][2] This
document provides a summary of the preliminary research findings on Mycoversilin, focusing
on its mechanism of action, biological activity, and isolation. The information presented here is
based on initial studies and serves as a foundational guide for further research and
development.

Mechanism of Action

Mycoversilin's primary mode of action is the inhibition of protein synthesis in fungal cells.[2]
Unlike many antifungal agents that target the cell membrane or cell wall, Mycoversilin acts on
the intracellular machinery responsible for protein production.

Specifically, the antibiotic has been shown to:
 Strongly inhibit in vivo protein synthesis.[2]
» Moderately inhibit DNA synthesis.[2]

¢ Slightly inhibit RNA synthesis.[2]
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The direct site of action has been identified as the inhibition of leucyl-tRNA formation, a critical
step in the initiation of protein synthesis.[2] Mycoversilin does not, however, affect the
activation of leucine itself.[2] It is noteworthy that the antibiotic does not cause the release of
UV-absorbing materials from the fungal cells, nor does it affect their respiration, suggesting a
specific intracellular target rather than general membrane disruption.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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